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Compound of Interest

Compound Name:
C-Type Natriuretic Peptide (CNP)

(1-22), human

Cat. No.: B10785988 Get Quote

Technical Support Center: CNP (1-22) Handling
and Storage
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the proper handling and storage of C-type Natriuretic Peptide

(CNP) (1-22) aliquots to ensure experimental reproducibility and maintain peptide integrity.

Frequently Asked Questions (FAQs)
Q1: Why is it critical to avoid repeated freeze-thaw cycles for CNP (1-22) aliquots?

A1: Repeated freeze-thaw cycles can significantly compromise the stability and biological

activity of CNP (1-22). Each cycle of freezing and thawing can lead to denaturation,

aggregation, and degradation of the peptide.[1][2][3] This is due to the formation of ice crystals,

which can disrupt the peptide's structure, and changes in solute concentration during the

freezing process.[4] For sensitive peptides like CNP (1-22), this can result in a loss of potency

and inconsistent experimental outcomes.

Q2: What is the best practice for storing a freshly reconstituted stock solution of CNP (1-22)?

A2: The most effective method to preserve the integrity of your CNP (1-22) stock solution is to

aliquot it into single-use volumes immediately after reconstitution.[2][3][5] These aliquots should
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then be stored at -20°C or, for long-term storage, at -80°C.[2][6] This practice minimizes the

number of freeze-thaw cycles the bulk of the peptide is subjected to, thereby preserving its

stability.

Q3: How long can I store CNP (1-22) aliquots?

A3: The stability of CNP (1-22) in solution is limited. For reconstituted aliquots, it is

recommended to store them at -20°C for use within one month, or at -80°C for up to six

months.[6] Lyophilized CNP (1-22) powder is more stable and can be stored at -20°C for one

year or at -80°C for two years.[6]

Q4: What are the signs that my CNP (1-22) aliquots may have degraded?

A4: Visual signs of degradation can include the appearance of precipitates or cloudiness in the

solution upon thawing. However, degradation can occur without any visible changes. The most

definitive way to assess degradation is through a decline in biological activity in your

experimental assays or by analytical methods such as HPLC to check for purity.

Q5: Are there specific amino acids in CNP (1-22) that make it particularly sensitive?

A5: Yes, the CNP (1-22) sequence contains amino acids that are susceptible to degradation.

Specifically, it contains Cysteine (Cys) and Methionine (Met) residues.[7] Cysteine can be

prone to oxidation, which can disrupt the critical disulfide bridge (Cys6-Cys22) in CNP (1-22).

Methionine can also be oxidized. Peptides containing these residues require careful handling to

avoid degradation.[5][8]
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Issue Possible Cause Recommended Solution

Loss of biological activity in

experiments

Peptide degradation due to

multiple freeze-thaw cycles.

Prepare fresh aliquots from a

new vial of lyophilized CNP (1-

22). Implement a strict single-

use aliquot policy.

Improper long-term storage of

aliquots (e.g., at 4°C).

Store aliquots at -20°C for

short-term use (up to 1 month)

or -80°C for long-term storage

(up to 6 months).[6]

Oxidation of sensitive amino

acids (Cys, Met).

When preparing solutions, use

degassed, oxygen-free buffers.

For peptides with free Cys, use

acidic buffers (pH < 7) to

prevent disulfide bond

scrambling.[8]

Precipitate formation upon

thawing
Peptide aggregation.

Gently vortex or sonicate the

aliquot to try and redissolve

the peptide. However,

aggregation is often

irreversible and may indicate

significant degradation. It is

best to discard the aliquot and

use a fresh one.

Poor solubility in the chosen

solvent.

Ensure the solvent is

appropriate for CNP (1-22).

Water is a common solvent,

but solubility can be sequence-

dependent.[6]

Inconsistent results between

experiments

Variation in the number of

freeze-thaw cycles for different

aliquots.

Strictly adhere to using a new

aliquot for each experiment to

ensure consistency.

Contamination of the stock

solution.

Use sterile techniques when

reconstituting and aliquoting

the peptide. Filter-sterilize the
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solution if necessary and

compatible with the peptide.[5]

Experimental Protocol: Aliquoting CNP (1-22) for
Optimal Stability
This protocol outlines the steps for reconstituting and aliquoting CNP (1-22) to minimize

degradation from repeated freeze-thaw cycles.

Materials:

Lyophilized CNP (1-22) peptide

Sterile, high-purity water or appropriate sterile buffer (e.g., PBS at pH 5-6)[5]

Sterile, low-protein-binding microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

-20°C and/or -80°C freezer

Procedure:

Equilibrate the Peptide: Before opening, allow the vial of lyophilized CNP (1-22) to come to

room temperature in a desiccator. This prevents condensation from forming inside the vial,

which can introduce moisture and degrade the peptide.[8][9]

Reconstitution:

Carefully open the vial.

Add the required volume of sterile solvent or buffer to the vial to achieve the desired stock

solution concentration.
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Gently swirl or vortex the vial to ensure the peptide is completely dissolved. Avoid vigorous

shaking, which can cause aggregation.

Aliquoting:

Immediately after reconstitution, dispense the stock solution into single-use aliquots in

sterile, low-protein-binding microcentrifuge tubes.

The volume of each aliquot should be sufficient for a single experiment to avoid thawing

and re-freezing any remaining solution.

Storage:

Label each aliquot clearly with the peptide name, concentration, and date of preparation.

Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.[2][6]

Visualizing the Workflow
To ensure the longevity of your CNP (1-22) peptide, follow this recommended workflow:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.jpt.com/blog/store-peptides/
https://www.medchemexpress.com/C-Type_Natriuretic_Peptide__CNP___1-22_,_human.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10785988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Peptide Preparation

Aliquoting

Storage

Experimental Use

Lyophilized CNP (1-22)

Equilibrate to Room Temp

Reconstitute in Sterile Buffer

Aliquot into Single-Use Tubes

Store at -20°C
(Short-term)

Store at -80°C
(Long-term)

Thaw Single Aliquot

Use in Experiment

Discard Unused Portion

Click to download full resolution via product page

Caption: Recommended workflow for handling CNP (1-22).
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This workflow diagram illustrates the critical steps from receiving the lyophilized peptide to its

use in an experiment, emphasizing the single-use aliquot strategy to prevent repeated freeze-

thaw cycles. By following these guidelines, researchers can ensure the quality and reliability of

their CNP (1-22) reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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